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Introduction
Nonyltrimethylammonium bromide (NTAB), a quaternary ammonium salt, is a cationic

surfactant of significant interest in various scientific and industrial fields, including chemical

synthesis, materials science, and drug delivery. Its amphiphilic nature, characterized by a

hydrophilic trimethylammonium head group and a nine-carbon hydrophobic alkyl tail, dictates

its self-assembly into micelles in aqueous solutions and its interaction with interfaces and

biological membranes. This technical guide provides a comprehensive overview of the core

chemical and physical properties of NTAB, detailed experimental protocols for their

determination, and insights into its potential applications and safety considerations.

Chemical and Physical Properties
The fundamental physicochemical properties of Nonyltrimethylammonium Bromide are

summarized in the tables below. These properties are crucial for its application in formulation

development, understanding its behavior in various solvent systems, and for safety and

handling procedures.

Table 1: General and Physical Properties of
Nonyltrimethylammonium Bromide
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Property Value Reference

Chemical Name
Nonyltrimethylammonium

bromide
[1]

Synonyms

NTAB,

Trimethylnonylammonium

bromide

[1]

CAS Number 1943-11-9 [1][2]

Molecular Formula C₁₂H₂₈BrN [1]

Molecular Weight 266.26 g/mol [1]

Appearance White powder or flakes [3]

Melting Point 223-226 °C [3]

Table 2: Solubility Profile of Nonyltrimethylammonium
Bromide

Solvent Solubility Reference

Water Soluble [3]

Polar Organic Solvents (e.g.,

Ethanol, Methanol)

Generally Soluble (by analogy

with similar surfactants)

Note: Specific quantitative solubility data for NTAB is not readily available in the literature. The

qualitative description is based on the known behavior of alkyltrimethylammonium bromide

surfactants.

Table 3: Micellar Properties of Nonyltrimethylammonium
Bromide in Aqueous Solution
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Property Value Reference

Critical Micelle Concentration

(CMC) at 25 °C (Estimated)
~68 mM [4]

Thermodynamics of

Micellization

Enthalpy and entropy

controlled process
[5][6]

Note: The CMC value is estimated based on the empirical equation for alkyltrimethylammonium

bromides: ln(CMC/mM) = (11.13 ± 0.07) - (0.698 ± 0.006) * nc, where nc is the number of

carbon atoms in the alkyl chain (nc = 9 for nonyltrimethylammonium bromide)[4]. The

thermodynamics of micellization are inferred from studies on homologous series of

alkyltrimethylammonium bromides[5][6].

Experimental Protocols
Synthesis of Nonyltrimethylammonium Bromide
A standard method for the synthesis of quaternary ammonium halides is the Menshutkin

reaction, which involves the alkylation of a tertiary amine with an alkyl halide.

Materials:

1-Bromononane

Trimethylamine (can be used as a solution in a suitable solvent like ethanol or THF, or as a

condensed gas)

Anhydrous solvent (e.g., ethanol, acetonitrile, or tetrahydrofuran)

Diethyl ether (for precipitation)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-

bromononane in the chosen anhydrous solvent.
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Add a stoichiometric excess (typically 1.1 to 1.5 equivalents) of trimethylamine to the

solution. If using gaseous trimethylamine, it can be bubbled through the solution. The

reaction is typically exothermic.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) for

several hours to overnight. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Upon completion of the reaction, the product, nonyltrimethylammonium bromide, may

precipitate out of the solution, as it is generally less soluble in less polar solvents than the

starting materials.

If the product does not precipitate, the solvent can be partially removed under reduced

pressure.

Add an excess of a non-polar solvent, such as diethyl ether, to the concentrated reaction

mixture to induce precipitation of the crude product.

Collect the white precipitate by filtration and wash it with diethyl ether to remove any

unreacted starting materials.

The crude product can be further purified by recrystallization from a suitable solvent system,

such as ethanol/diethyl ether.

Dry the purified nonyltrimethylammonium bromide under vacuum to obtain a white

crystalline solid.

Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental property of surfactants and can be determined by various methods

that detect the abrupt change in a physicochemical property of the solution at the onset of

micelle formation.

Principle: Below the CMC, the surface tension of the solution decreases with increasing

surfactant concentration. Above the CMC, the surface tension remains relatively constant as

the added surfactant molecules form micelles in the bulk solution rather than accumulating at

the air-water interface.
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Procedure:

Prepare a stock solution of NTAB in deionized water.

Prepare a series of dilutions of the stock solution to cover a range of concentrations both

below and above the expected CMC.

Measure the surface tension of each solution using a tensiometer (e.g., with a Du Noüy ring

or Wilhelmy plate method) at a constant temperature.

Plot the surface tension as a function of the logarithm of the NTAB concentration.

The CMC is determined from the point of intersection of the two linear portions of the plot.

Principle: For ionic surfactants like NTAB, the molar conductivity of the solution changes with

concentration. Below the CMC, the conductivity is proportional to the concentration of the

monomeric surfactant ions. Above the CMC, the formation of micelles, which have a lower

mobility and bind some counterions, leads to a decrease in the slope of the conductivity versus

concentration plot.

Procedure:

Prepare a series of NTAB solutions of varying concentrations in deionized water.

Measure the electrical conductivity of each solution using a calibrated conductivity meter at a

constant temperature.

Plot the specific conductivity versus the NTAB concentration.

The plot will show two linear regions with different slopes. The point of intersection of these

two lines corresponds to the CMC.

Applications in Drug Delivery and Biological
Systems
Cationic surfactants like NTAB are explored in drug delivery for their ability to form micelles that

can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. They also
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interact with biological membranes, which can be leveraged for drug transport but also raises

considerations of cytotoxicity.

Micellar Drug Delivery
NTAB, due to its amphiphilic nature, can form micelles in aqueous solutions above its CMC.

These micelles possess a hydrophobic core, which can serve as a nano-carrier for poorly

water-soluble drug molecules, and a hydrophilic shell that provides stability in aqueous

environments. This encapsulation can protect the drug from degradation, improve its

pharmacokinetic profile, and potentially target its delivery.

Interaction with Biological Membranes
The positively charged head group of NTAB can interact electrostatically with the negatively

charged components of biological membranes, such as phospholipids. The hydrophobic tail

can then insert into the lipid bilayer, leading to membrane disruption at higher concentrations.

This property is relevant for applications such as antimicrobial agents and penetration

enhancers for drug delivery across biological barriers. However, this interaction is also the

primary mechanism of their cytotoxicity.

Safety and Toxicology
The safety profile of NTAB is an important consideration for its handling and application,

particularly in biological systems.

Table 4: GHS Hazard Information for
Nonyltrimethylammonium Bromide

Hazard Statement Code Description

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation

Source: ECHA C&L Inventory[1]
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Toxicological Profile: Specific toxicological studies on nonyltrimethylammonium bromide are

limited in publicly available literature. However, studies on other long-chain quaternary

ammonium compounds, such as cetyltrimethylammonium bromide (CTAB), have shown that

they can exhibit significant cytotoxicity. The primary mechanism of toxicity is through the

disruption of cell membranes, leading to cell lysis. The cytotoxicity is generally dependent on

the concentration and the length of the alkyl chain. Therefore, NTAB should be handled with

appropriate personal protective equipment, including gloves and eye protection, to avoid skin

and eye irritation[1].
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Caption: Synthesis of Nonyltrimethylammonium Bromide via the Menshutkin Reaction.

Diagram 2: Micelle Formation and Drug Encapsulation
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Caption: Self-assembly of NTAB monomers into a micelle for drug encapsulation.

Diagram 3: Interaction of NTAB with a Cell Membrane
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Caption: Proposed mechanism of NTAB interaction with a biological membrane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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